Cas no 1805634-76-7 (Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate
• CAS No: 1805634-76-7
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 4795497
• Update Time: 2025-10-22

Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate

• Inchi： 1S/C10H7F2NO3/c1-16-10(15)5-2-3-6(9(11)12)8(14)7(5)4-13/h2-3,9,14H,1H3
• InChI Key： FCSHRJGCFJKTAB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(C#N)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate

Comprehensive Overview of Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate (CAS No. 1805634-76-7)

Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate (CAS No. 1805634-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group, a difluoromethyl group, and a hydroxybenzoate ester, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1805634-76-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how the difluoromethyl group enhances metabolic stability and bioavailability, a topic often explored in peer-reviewed journals. This compound’s cyano functionality also contributes to its reactivity, enabling diverse chemical transformations.

The synthesis of Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate involves multi-step organic reactions, including esterification and fluorination. Its CAS 1805634-76-7 identifier is critical for ensuring reproducibility in lab settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity, a common query among chemists optimizing synthetic protocols.

From an industrial perspective, Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate is valued for its role in developing small-molecule inhibitors and herbicides. Its hydroxybenzoate core is a scaffold in many FDA-approved drugs, aligning with trends in green chemistry and sustainable manufacturing. Environmental concerns have also spurred interest in biodegradable intermediates, where this compound’s derivatives show promise.

In summary, Methyl 2-cyano-4-difluoromethyl-3-hydroxybenzoate (CAS No. 1805634-76-7) is a pivotal compound in modern synthetic chemistry. Its structural features and applications resonate with current research priorities, making it a subject of ongoing exploration. For those seeking high-purity chemical intermediates or fluorinated building blocks, this compound offers exceptional utility.